The Sweet Principle of Fat: An In-depth Technical Guide to the Discovery and History of Glycerin
The Sweet Principle of Fat: An In-depth Technical Guide to the Discovery and History of Glycerin
For Researchers, Scientists, and Drug Development Professionals
Introduction
Glycerin, or glycerol (B35011), a simple polyol compound, is a cornerstone of modern chemistry with wide-ranging applications in pharmaceuticals, cosmetics, and the food industry. Its journey from an accidental discovery in an 18th-century pharmacy to a key industrial chemical is a testament to the evolution of organic chemistry. This technical guide provides a comprehensive overview of the discovery and history of glycerin, detailing the seminal experiments that first isolated and characterized this ubiquitous molecule.
The Discovery of Glycerin by Carl Wilhelm Scheele (1779)
The story of glycerin begins in 1779 with the Swedish-German pharmaceutical chemist Carl Wilhelm Scheele.[1][2][3] While investigating the process of saponification, Scheele heated olive oil with lead monoxide (litharge) and water.[3][4] He observed the formation of a plaster-like substance (lead soap) and a sweet-tasting, water-soluble liquid which he named "sweet principle of fat". This was the first recorded isolation of what we now know as glycerin. In 1783, Scheele published his method in the Transactions of the Royal Academy of Sweden, and this process was used for the commercial production of glycerin for some time.
Scheele's Experimental Protocol for the Isolation of the "Sweet Principle of Fat"
While detailed modern-style protocols from the 18th century are not available, based on historical accounts, Scheele's experiment can be reconstructed as follows:
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Saponification: A mixture of olive oil and lead monoxide (litharge) was combined with water in a vessel.
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Heating: The mixture was boiled for a period of time. This facilitated the saponification reaction, where the triglycerides in the olive oil reacted with the lead monoxide to form lead salts of fatty acids (a crude soap) and release glycerin into the aqueous phase.
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Separation: After cooling, the insoluble lead soap was separated from the aqueous solution.
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Isolation of Glycerin: The remaining aqueous solution, containing the "sweet principle of fat," was then further purified, likely through evaporation of water, to yield a concentrated, syrupy liquid.
Caption: Workflow of Scheele's experiment for isolating the "sweet principle of fat".
The Foundational Research of Michel Eugène Chevreul (Early 19th Century)
The French chemist Michel Eugène Chevreul is credited with laying the groundwork for our modern understanding of fats, oils, and glycerin. In 1811, he named Scheele's "sweet principle of fat" glycérine, derived from the Greek word glykys, meaning sweet. Chevreul's meticulous research, published in his seminal 1823 work, Recherches chimiques sur les corps gras d'origine animale, detailed the chemical nature of fats as esters of fatty acids and glycerin. He was the first to demonstrate that saponification is the process of breaking down these esters into their constituent parts.
Chevreul's Saponification Experiment: A Quantitative Approach
Chevreul's experiments were notably quantitative for his time. He would react a known quantity of fat with a measured amount of alkali and then isolate and characterize the resulting fatty acids and glycerin.
Experimental Protocol (Reconstructed from Chevreul's work):
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Reaction Setup: 100 parts of lard were placed in a reaction vessel with 60 parts of caustic soda (sodium hydroxide) dissolved in 100 parts of water.
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Saponification: The mixture was boiled for an extended period, in some cases up to 50 hours, to ensure complete saponification.
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Isolation of Fatty Acids: The resulting soap was treated with an acid to precipitate the fatty acids, which were then washed and purified.
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Isolation of Glycerin: The glycerin remained in the aqueous solution. This solution was neutralized and then concentrated, likely by evaporation, to isolate the glycerin.
Caption: Chevreul's quantitative saponification workflow.
Elucidation of the Chemical Structure and Industrial Production
Following the foundational work of Scheele and Chevreul, the 19th century saw significant progress in understanding the chemical nature of glycerin and the development of industrial production methods.
| Year | Scientist(s) | Contribution |
| 1836 | Théophile-Jules Pelouze | Proposed the empirical formula of glycerol as C₃H₈O₃. |
| 1854 | Marcellin Berthelot | Synthesized fats from fatty acids and glycerin, confirming Chevreul's theory. |
| 1886 | Berthelot and Lucea | Established the structural formula of glycerol as C₃H₅(OH)₃. |
The primary method for glycerin production for many years was as a byproduct of soap manufacturing through the saponification of fats and oils. In the 20th century, with the rise of the petrochemical industry, synthetic routes to glycerin were developed, most notably from propylene.
Physicochemical Properties of Glycerin
The unique combination of physical and chemical properties of glycerin is central to its wide range of applications.
| Property | Value |
| Molar Mass | 92.09 g/mol |
| Density | 1.261 g/cm³ |
| Boiling Point | 290 °C |
| Melting Point | 17.9 °C |
| Appearance | Colorless, odorless, viscous liquid |
| Solubility | Miscible with water and alcohol |
Signaling Pathways and Biological Significance
While not a classical signaling molecule, glycerin plays a crucial role in metabolism. As the backbone of triglycerides, it is a key component of energy storage in adipose tissue. During lipolysis, triglycerides are broken down into fatty acids and glycerol. The released glycerol can then enter the glycolysis pathway in the liver and be converted to glucose, providing a vital energy source.
Caption: Simplified pathway of glycerol metabolism.
Conclusion
The discovery and elucidation of the structure and properties of glycerin represent a significant chapter in the history of chemistry. From Scheele's serendipitous observation of a "sweet principle" to Chevreul's rigorous quantitative analysis and the subsequent determination of its molecular structure, the journey of glycerin has paved the way for its myriad applications in science and industry. This historical perspective provides a valuable context for researchers and professionals working with this remarkably versatile compound.
References
- 1. HISTORY OF SCIENCE: History discovery of glycerin [historyofsciences.blogspot.com]
- 2. mdpi.com [mdpi.com]
- 3. lowengardprojects1.hcommons.org [lowengardprojects1.hcommons.org]
- 4. Popular Science Monthly/Volume 31/October 1887/Sketch of Karl Wilhelm Scheele - Wikisource, the free online library [en.wikisource.org]
